Cas no 64230-23-5 (N,N-Dimethyl 2-bromo-4-nitroaniline)

• Product Name: N,N-Dimethyl 2-bromo-4-nitroaniline
• CAS No: 64230-23-5
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD00179577
• CID: 856262
• PubChem ID: 3843363
• Update Time: 2025-08-04

N,N-Dimethyl 2-bromo-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N,N-dimethyl-4-nitroaniline
• N,N-DIMETHYL 2-BROMO-4-NITROANILINE
• 2-Brom-4-nitro-N,N-dimethylanilin
• 2-Brom-N,N-dimethyl-4-nitro-anilin
• 2-bromo-4-nitro-N,N-dimethylaniline
• 2-bromo-N,N-dimethyl-4-nitro-aniline
• AE-562/43287016
• SB76807
• SCHEMBL9354607
• DB-361205
• 64230-23-5
• BS-29041
• AKOS015850786
• G64882
• N,N-Dimethyl-2-bromo-4-nitroaniline
• CS-0211604
• DTXSID70397196
• MFCD00179577
• N,N-Dimethyl 2-bromo-4-nitroaniline

• MDL： MFCD00179577
• Inchi： 1S/C8H9BrN2O2/c1-10(2)8-4-3-6(11(12)13)5-7(8)9/h3-5H,1-2H3
• InChI Key： SITKZBWMJBVSID-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.98500
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 49.06000
• LogP: 2.94650

Additional information on N,N-Dimethyl 2-bromo-4-nitroaniline

N,N-Dimethyl 2-bromo-4-nitroaniline (CAS No. 64230-23-5): Properties, Applications, and Market Insights

N,N-Dimethyl 2-bromo-4-nitroaniline (CAS No. 64230-23-5) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, serves as a crucial intermediate in various synthetic processes. With the growing demand for advanced chemical intermediates, understanding the properties and applications of N,N-Dimethyl 2-bromo-4-nitroaniline is essential for researchers and industry professionals alike.

The molecular formula of N,N-Dimethyl 2-bromo-4-nitroaniline is C₈H₉BrN₂O₂, and it features a nitro group (-NO₂) and a bromine atom (-Br) attached to an aromatic ring. These functional groups contribute to its reactivity, making it a valuable building block in organic synthesis. The compound's CAS number 64230-23-5 is often used in scientific literature and regulatory documents to ensure precise identification.

One of the primary applications of N,N-Dimethyl 2-bromo-4-nitroaniline is in the synthesis of dyes and pigments. The presence of both nitro and bromo groups allows for versatile chemical transformations, enabling the creation of complex colorants. Additionally, this compound is utilized in pharmaceutical research, where it serves as an intermediate in the development of novel drug candidates. Researchers are particularly interested in its potential role in designing small-molecule inhibitors and bioactive compounds.

In recent years, the demand for N,N-Dimethyl 2-bromo-4-nitroaniline has increased due to its relevance in green chemistry and sustainable synthesis. As industries shift toward environmentally friendly practices, the compound's role in catalytic reactions and atom-efficient processes has become a topic of interest. For instance, its use in palladium-catalyzed cross-coupling reactions aligns with the principles of green chemistry, minimizing waste and improving efficiency.

The global market for N,N-Dimethyl 2-bromo-4-nitroaniline is influenced by trends in the pharmaceutical and specialty chemicals sectors. With the rise of personalized medicine and targeted therapies, the need for high-purity intermediates like this compound has grown. Suppliers and manufacturers are focusing on optimizing production processes to meet the stringent quality standards required for pharmaceutical applications.

From a regulatory perspective, N,N-Dimethyl 2-bromo-4-nitroaniline is subject to standard chemical safety protocols. Proper handling, storage, and disposal are essential to ensure workplace safety and environmental protection. Researchers and industrial users must adhere to guidelines provided by organizations such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

In conclusion, N,N-Dimethyl 2-bromo-4-nitroaniline (CAS No. 64230-23-5) is a versatile and valuable compound with wide-ranging applications in dyes, pharmaceuticals, and sustainable chemistry. Its unique structural features and reactivity make it a key player in modern synthetic chemistry. As industries continue to evolve, the demand for this compound is expected to rise, driven by advancements in drug discovery and environmentally conscious manufacturing practices.